2-(1H-benzo[d][1,2,3]triazol-1-yl)-N-((6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl)methyl)acetamide

• IUPAC Name: 2-(benzotriazol-1-yl)-N-[[6-(2-methylpyrazol-3-yl)pyridin-3-yl]methyl]acetamide
• InChI: InChI=1S/C18H17N7O/c1-24-16(8-9-21-24)14-7-6-13(10-19-14)11-20-18(26)12-25-17-5-3-2-4-15(17)22-23-25/h2-10H,11-12H2,1H3,(H,20,26)
• InChI Key: QMNMHOMBLSKMNN-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=N1)C2=NC=C(C=C2)CNC(=O)CN3C4=CC=CC=C4N=N3
• Molecular Formula: C18H17N7O
• Molecular Weight: 347.4 g/mol
• CAS No.: 2034229-21-3

Description

2-(1H-benzo[d][1,2,3]triazol-1-yl)-N-((6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl)methyl)acetamide is a useful research compound. Its molecular formula is C18H17N7O and its molecular weight is 347.382. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

• Heterocyclic Compound Synthesis and Insecticidal Assessment :

  • A study by Fadda et al. (2017) focused on synthesizing various heterocycles, including triazolopyridine and triazolo[1,5-a]pyrimidine derivatives, starting from related compounds. These were evaluated as insecticidal agents against the cotton leafworm, Spodoptera littoralis, highlighting potential applications in pest control (Fadda et al., 2017).

• Novel Antimicrobial Compounds :

  • Research by Pandya et al. (2019) involved synthesizing a library of derivatives from a similar benzotriazole compound. These compounds were characterized and evaluated for their antimicrobial activity against various bacterial and fungal strains. The study also included an in-silico analysis for predicting drug-likeness properties of these compounds (Pandya et al., 2019).

• Antitumor and Antioxidant Evaluation :

  • A study by Hamama et al. (2013) explored the synthesis of N-substituted-2-amino-1,3,4-thiadiazoles starting from a similar compound. These synthesized compounds were then evaluated for their antitumor and antioxidant activities, demonstrating potential applications in cancer research and treatment (Hamama et al., 2013).

• Synthesis and Anticonvulsant Activity :

  • Tarikogullari et al. (2010) investigated a series of derivatives bearing 5-membered heterocyclic rings for their anticonvulsant activity. This study adds to the understanding of how such compounds can be developed for potential therapeutic use in treating seizures (Tarikogullari et al., 2010).